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Compound of Interest

Compound Name: 5,5'-Dibromo-bapta

Cat. No.: B1147785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the aqueous solubility and

stability of 5,5'-Dibromo-BAPTA, a widely utilized calcium chelator. This document

consolidates available data, outlines detailed experimental protocols for characterization, and

presents key information in a structured format to support research and development activities.

Core Properties of 5,5'-Dibromo-BAPTA
5,5'-Dibromo-BAPTA is a derivative of the calcium-selective chelator BAPTA (1,2-bis(o-

aminophenoxy)ethane-N,N,N',N'-tetraacetic acid). The addition of two bromine atoms to the

benzene rings modifies its calcium binding affinity. It is commonly supplied as a tetrapotassium

salt, which enhances its water solubility.
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Property Data Source(s)

Chemical Name

1,2-Bis(2-amino-5-

bromophenoxy)ethane-

N,N,N′,N′-tetraacetic acid

[1]

Molecular Formula C22H22Br2N2O10 (Free Acid) [1]

C22H18Br2K4N2O10

(Tetrapotassium Salt)
[2][3]

Molecular Weight 634.23 g/mol (Free Acid) [1]

786.59 g/mol (Tetrapotassium

Salt)

CAS Number 111248-72-7 (Free Acid)

73630-11-2 (Tetrapotassium

Salt)

Appearance White to off-white solid

Calcium Dissociation Constant

(Kd)

3.6 µM (in the absence of

Mg2+)

Storage (Solid) 4°C

Aqueous Solubility
The tetrapotassium salt of 5,5'-Dibromo-BAPTA is described as being soluble in water.

However, specific quantitative data regarding its solubility limit (e.g., in mg/mL or molarity) in

various aqueous buffers and at different temperatures is not readily available in the public

literature. For the parent compound, BAPTA, the free acid is sparingly soluble in aqueous

buffers, while the tetrapotassium salt is more soluble. It is reasonable to expect a similar trend

for 5,5'-Dibromo-BAPTA.

To obtain precise solubility data, it is recommended to perform experimental determination. A

widely accepted method for this is the shake-flask method.
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Experimental Protocol: Solubility Determination (Shake-
Flask Method)
This protocol outlines the steps to determine the equilibrium solubility of 5,5'-Dibromo-BAPTA
tetrapotassium salt in a specific aqueous buffer.

Materials:

5,5'-Dibromo-BAPTA tetrapotassium salt

Aqueous buffer of choice (e.g., phosphate-buffered saline (PBS) pH 7.4)

Calibrated pH meter

Analytical balance

Thermostatically controlled shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm PVDF)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of 5,5'-Dibromo-BAPTA
tetrapotassium salt to a known volume of the desired aqueous buffer in a sealed container.

The excess solid should be clearly visible.

Equilibration: Place the container in a thermostatically controlled shaker set to the desired

temperature (e.g., 25°C or 37°C). Agitate the mixture for a sufficient period (typically 24-48

hours) to ensure equilibrium is reached.
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Phase Separation: After equilibration, centrifuge the suspension at a high speed to pellet the

undissolved solid.

Filtration: Carefully withdraw a sample of the supernatant and filter it through a syringe filter

to remove any remaining particulate matter.

Quantification:

Prepare a series of standard solutions of 5,5'-Dibromo-BAPTA of known concentrations

in the same buffer.

Analyze the standard solutions and the filtered sample solution by a validated HPLC

method to determine the concentration of the dissolved compound.

Construct a calibration curve from the standard solutions and use it to determine the

concentration of 5,5'-Dibromo-BAPTA in the sample.

Data Reporting: The solubility is reported as the mean of multiple determinations in units

such as mg/mL or mmol/L at the specified temperature and pH.
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Workflow for Solubility Determination
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Figure 1. Experimental workflow for determining the aqueous solubility of 5,5'-Dibromo-
BAPTA.

Aqueous Stability

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1147785?utm_src=pdf-body-img
https://www.benchchem.com/product/b1147785?utm_src=pdf-body
https://www.benchchem.com/product/b1147785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The stability of 5,5'-Dibromo-BAPTA in aqueous solutions is a critical factor for its effective

use, particularly for in vitro and in vivo applications. While specific stability data is not widely

published, information on the parent BAPTA molecule suggests that aqueous solutions may not

be stable for extended periods. For BAPTA, it is recommended not to store aqueous solutions

for more than one day. The ester forms of BAPTA derivatives are generally considered more

stable for long-term storage when kept anhydrous.

Potential degradation pathways in aqueous solutions include hydrolysis and

photodecomposition. To rigorously assess the stability, forced degradation studies are

recommended.

Experimental Protocol: Forced Degradation Studies
This protocol describes a general approach to assess the stability of 5,5'-Dibromo-BAPTA
under various stress conditions.

Materials:

5,5'-Dibromo-BAPTA tetrapotassium salt

Aqueous buffers of different pH values (e.g., pH 4, 7, and 9)

Hydrogen peroxide solution (for oxidative stress)

Thermostatically controlled ovens/incubators

Photostability chamber with controlled light exposure (UV and visible)

HPLC system with a stability-indicating method (a method that can separate the intact drug

from its degradation products)

LC-MS system for identification of degradation products (optional)

Procedure:

Solution Preparation: Prepare solutions of 5,5'-Dibromo-BAPTA in the different aqueous

buffers.
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Stress Conditions:

Hydrolytic Stability: Aliquot the solutions into sealed vials and store them at different

temperatures (e.g., 4°C, 25°C, and an elevated temperature like 50°C) for a defined

period.

Oxidative Stability: Add a low concentration of hydrogen peroxide (e.g., 3%) to a solution

of the compound and incubate at room temperature.

Photostability: Expose a solution of the compound to a controlled source of UV and visible

light in a photostability chamber. A control sample should be kept in the dark at the same

temperature.

Time-Point Sampling: At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw

samples from each stress condition.

Analysis:

Analyze each sample using a validated stability-indicating HPLC method.

Quantify the remaining concentration of intact 5,5'-Dibromo-BAPTA.

Monitor for the appearance of new peaks, which indicate degradation products.

Data Analysis:

Plot the concentration of 5,5'-Dibromo-BAPTA versus time for each condition.

Determine the degradation rate constant and half-life under each condition.

If possible, use LC-MS to identify the major degradation products.
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Forced Degradation Study Design
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Figure 2. A logical workflow for conducting forced degradation studies to assess the stability of

5,5'-Dibromo-BAPTA.

Signaling and Functional Context
5,5'-Dibromo-BAPTA is primarily used to buffer intracellular calcium concentrations, thereby

allowing researchers to investigate the role of calcium signaling in various cellular processes.
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By chelating free Ca2+ ions, it can be used to prevent downstream signaling events that are

triggered by calcium influx or release from intracellular stores.

Role of 5,5'-Dibromo-BAPTA in Calcium Signaling
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Figure 3. Diagram illustrating the inhibitory effect of 5,5'-Dibromo-BAPTA on calcium signaling

pathways.

Summary and Recommendations
While 5,5'-Dibromo-BAPTA is a valuable tool for cellular biology and neuroscience research, a

thorough understanding of its aqueous solubility and stability is essential for the design and

interpretation of experiments. The information provided in this guide serves as a starting point

for researchers. It is strongly recommended that for any critical application, the solubility and

stability of 5,5'-Dibromo-BAPTA be experimentally determined under the specific conditions of

use. The protocols outlined herein provide a robust framework for such characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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